Cas no 1807107-62-5 (4-Bromo-N,2-dimethyl-5-nitroaniline)

• Product Name: 4-Bromo-N,2-dimethyl-5-nitroaniline
• CAS No: 1807107-62-5
• MF: C₈H₉BrN₂O₂
• MW: 245.073261022568
• CID: 5003377
• Update Time: 2025-09-28

4-Bromo-N,2-dimethyl-5-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N,2-dimethyl-5-nitroaniline

• Inchi： 1S/C8H9BrN2O2/c1-5-3-6(9)8(11(12)13)4-7(5)10-2/h3-4,10H,1-2H3
• InChI Key： IXDIYDINGUPJSR-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C)C=1)NC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 2.8
• Topological Polar Surface Area: 57.8

Additional information on 4-Bromo-N,2-dimethyl-5-nitroaniline

4-Bromo-N,2-dimethyl-5-nitroaniline (CAS No. 1807107-62-5): A Comprehensive Guide to Properties, Applications, and Market Trends

4-Bromo-N,2-dimethyl-5-nitroaniline (CAS No. 1807107-62-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. This nitroaniline derivative is particularly valuable in the field of pharmaceutical intermediates and agrochemical synthesis, making it a compound of interest for researchers and industry professionals alike.

The molecular structure of 4-Bromo-N,2-dimethyl-5-nitroaniline features a bromine substituent at the 4-position and a nitro group at the 5-position, which contribute to its distinctive reactivity. These functional groups make it an excellent building block for more complex molecules, particularly in the development of drug candidates and specialty chemicals. Recent studies have shown that derivatives of this compound exhibit potential in addressing current challenges in medicinal chemistry, aligning with the growing demand for novel therapeutic agents.

In the current market landscape, 4-Bromo-N,2-dimethyl-5-nitroaniline has become increasingly important due to its role in the synthesis of various biologically active compounds. The compound's stability and reactivity profile make it particularly useful in palladium-catalyzed cross-coupling reactions, which are fundamental to modern organic synthesis. This aligns perfectly with the industry's shift toward more efficient and sustainable synthetic methodologies, a topic that has gained considerable traction in scientific discussions and AI-powered research tools.

One of the most searched questions regarding nitroaniline derivatives relates to their synthetic applications and safety profiles. For 4-Bromo-N,2-dimethyl-5-nitroaniline, researchers frequently inquire about optimal reaction conditions and purification methods. The compound typically shows excellent solubility in common organic solvents such as dichloromethane and dimethylformamide, which facilitates its handling in laboratory settings. Its melting point and spectroscopic characteristics have been well-documented, providing valuable references for quality control and identification purposes.

The growing interest in 4-Bromo-N,2-dimethyl-5-nitroaniline is also reflected in patent literature, where it appears as a key intermediate in several innovative drug discovery programs. Pharmaceutical companies are particularly interested in its potential for creating targeted therapies, especially in areas such as oncology research and central nervous system disorders. This connection to cutting-edge medical research makes the compound particularly relevant in today's scientific discourse.

From a commercial perspective, the global market for specialty chemical intermediates like 4-Bromo-N,2-dimethyl-5-nitroaniline has shown steady growth, driven by increasing R&D investments in the pharmaceutical sector. Suppliers and manufacturers are responding to this demand by optimizing production processes and ensuring consistent quality standards. The compound's storage requirements and handling precautions are frequently discussed topics among procurement specialists, highlighting the importance of proper chemical management practices.

In academic circles, 4-Bromo-N,2-dimethyl-5-nitroaniline serves as an excellent example for teaching advanced concepts in organic chemistry and medicinal chemistry. Its structure illustrates important principles of substituent effects and aromatic substitution patterns, making it a valuable reference compound in educational settings. Recent publications have explored its potential in green chemistry applications, addressing the industry's growing focus on sustainable practices.

The analytical characterization of 4-Bromo-N,2-dimethyl-5-nitroaniline typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods provide comprehensive data about the compound's purity and structural integrity, which are critical for research and industrial applications. The availability of detailed spectral data has made this compound particularly useful in method development and analytical chemistry research.

Looking toward the future, 4-Bromo-N,2-dimethyl-5-nitroaniline is expected to maintain its importance in chemical research and development. Its versatility as a chemical building block positions it well for emerging applications in material science and bioconjugation chemistry. As synthetic methodologies continue to evolve, particularly in areas like flow chemistry and catalysis, the demand for well-characterized intermediates like this compound is likely to increase.

For researchers working with 4-Bromo-N,2-dimethyl-5-nitroaniline, understanding its reactivity patterns and derivatization potential is essential. The compound's electron-withdrawing groups create unique opportunities for selective functionalization, enabling the creation of diverse molecular architectures. This capability aligns with current trends in fragment-based drug design and combinatorial chemistry, making it a valuable tool for modern drug discovery efforts.

In conclusion, 4-Bromo-N,2-dimethyl-5-nitroaniline (CAS No. 1807107-62-5) represents an important class of chemical intermediates with broad utility in pharmaceutical and chemical research. Its well-defined properties, combined with growing applications in cutting-edge research areas, ensure its continued relevance in scientific and industrial contexts. As research into nitroaromatic compounds advances, this compound is poised to play an increasingly significant role in the development of new chemical entities and functional materials.